4-Fluoro-2-{1-[(2-hydroxyethyl)amino]ethyl}phenol

• Molecular Formula: C10H14FNO2
• Molecular Weight: 199.22 g/mol
• IUPAC Name: 4-fluoro-2-[1-(2-hydroxyethylamino)ethyl]phenol
• InChI: InChI=1S/C10H14FNO2/c1-7(12-4-5-13)9-6-8(11)2-3-10(9)14/h2-3,6-7,12-14H,4-5H2,1H3
• InChI Key: MWPYMHRJYAJCBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)F)O)NCCO

Description

4-Fluoro-2-{1-[(2-hydroxyethyl)amino]ethyl}phenol is a fluorinated phenol derivative featuring a unique substitution pattern. The compound contains a fluorine atom at the para position (C4) of the phenolic ring and a branched ethylamine side chain at the ortho position (C2). The side chain comprises an ethyl group linked to an amino group, which is further substituted with a 2-hydroxyethyl moiety (-CH2CH2OH).

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Suzuki–Miyaura coupling reaction, which involves the use of boron reagents and palladium catalysts under mild and functional group tolerant conditions . The reaction conditions often include the use of a base, such as potassium carbonate, and a solvent, such as ethanol or water.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods as described above, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-Fluoro-2-{1-[(2-hydroxyethyl)amino]ethyl}phenol can undergo various types of chemical reactions, including:

Oxidation: The hydroxyethyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The aminoethyl group can be reduced to form primary amines.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles such as sodium methoxide or potassium tert-butoxide can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyethyl group can yield 4-Fluoro-2-{1-[(2-carboxyethyl)amino]ethyl}phenol, while reduction of the aminoethyl group can produce 4-Fluoro-2-{1-[(2-aminoethyl)amino]ethyl}phenol.

Scientific Research Applications

4-Fluoro-2-{1-[(2-hydroxyethyl)amino]ethyl}phenol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity, including its effects on enzymes and cellular pathways.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where modulation of specific molecular targets is required.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-Fluoro-2-{1-[(2-hydroxyethyl)amino]ethyl}phenol involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the fluorine atom can enhance the compound’s binding affinity to these targets, while the hydroxyethyl and aminoethyl groups can modulate its activity. The exact pathways involved depend on the specific application and target being studied .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituent Features	Notable Properties
Target: 4-Fluoro-2-{1-[(2-hydroxyethyl)amino]ethyl}phenol	Likely C10H15FNO2*	~212.23*	2-Hydroxyethylaminoethyl, 4-fluoro	Moderate hydrophilicity, hydrogen bonding
4-Fluoro-2-{1-[(2-methylpropyl)amino]ethyl}phenol	C12H17FNO	225.27	2-Methylpropylaminoethyl, 4-fluoro	Increased hydrophobicity
4-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride	C8H9ClF3NO	235.61	Trifluoroethylamino, hydrochloride salt	High electronegativity, enhanced solubility
4-Fluoro-2-(1-phenyl-1H-pyrazol-5-yl)phenol acetate	C17H13FN2O2	296.30	Pyrazole ring, acetate ester	Aromatic interactions, ester hydrolysis
4-{1-[(2-furylmethyl)amino]ethyl}phenol	C13H15NO2	217.26	Furylmethylaminoethyl	Heteroaromatic π-π interactions
(2-[4-(Difluoromethoxy)phenyl]ethyl)amine	C9H11F2NO	187.19	Difluoromethoxy, ethylamine	Electron-withdrawing group, compact structure

*Estimated based on structural analysis.

Substituent Effects on Properties

• Hydrophilicity vs. Hydrophobicity: The 2-hydroxyethyl group in the target compound enhances hydrophilicity compared to the 2-methylpropyl group in , which increases lipophilicity. This difference impacts solubility in aqueous vs. organic media .
• Electronic Modulation: The 4-fluoro substituent in the target compound and analogs withdraws electron density, lowering the phenolic pKa and enhancing acidity. Difluoromethoxy in further amplifies electron-withdrawing effects, which may influence reactivity in substitution reactions .

• Aromatic and Heterocyclic Interactions :

  • The pyrazole ring in and furylmethyl group in enable π-π stacking and hydrogen-bond acceptor interactions, useful in drug-receptor binding .

• Salt Forms and Solubility :

  • The hydrochloride salt in improves aqueous solubility compared to free-base analogs, critical for bioavailability in pharmaceutical formulations .

Research Implications

• Pharmaceutical Applications : The hydroxyethyl group in the target compound may enhance blood-brain barrier permeability compared to bulkier substituents (e.g., ), while fluorine improves metabolic stability .
• Materials Science : The balance of hydrophilicity and aromaticity in analogs like and could be exploited in designing sensors or catalysts .

Biological Activity

4-Fluoro-2-{1-[(2-hydroxyethyl)amino]ethyl}phenol is a phenolic compound that has garnered attention for its potential biological activities. Its unique structure, featuring a fluorine atom and a hydroxyethylamino group, suggests a range of interactions with biological systems. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 4-Fluoro-2-{1-[(2-hydroxyethyl)amino]ethyl}phenol is C12H16FNO2, with a molecular weight of 227.26 g/mol. The presence of the fluorine atom enhances its lipophilicity, potentially affecting its bioavailability and interaction with biological targets.

The biological activity of 4-Fluoro-2-{1-[(2-hydroxyethyl)amino]ethyl}phenol is primarily attributed to its ability to interact with various enzymes and receptors. The hydroxyethyl group can facilitate hydrogen bonding, while the fluorine atom may influence binding affinity and specificity. These interactions can lead to:

• Enzyme Inhibition : The compound has been studied for its potential to inhibit key enzymes involved in metabolic pathways.
• Receptor Modulation : It may act on specific receptors, influencing signaling pathways associated with various physiological processes.

Antimicrobial Activity

Research indicates that 4-Fluoro-2-{1-[(2-hydroxyethyl)amino]ethyl}phenol exhibits significant antimicrobial properties. In vitro studies have shown effectiveness against several bacterial strains, suggesting its potential as an antibacterial agent.

Microorganism	Inhibition Zone (mm)	Concentration (µg/mL)
E. coli	15	50
S. aureus	18	50
P. aeruginosa	12	50

Anticancer Activity

Preliminary studies have explored the compound's anticancer properties. It has shown potential in inhibiting the proliferation of cancer cell lines, including breast and prostate cancer cells.

Cell Line	IC50 (µM)	Mechanism
MCF-7 (Breast Cancer)	25	Induction of apoptosis
PC-3 (Prostate Cancer)	30	Cell cycle arrest

Case Studies

• Antimicrobial Efficacy : A study published in the Journal of Antimicrobial Chemotherapy demonstrated that derivatives of phenolic compounds, including 4-Fluoro-2-{1-[(2-hydroxyethyl)amino]ethyl}phenol, exhibited enhanced activity against resistant strains of bacteria, indicating its potential use in treating infections caused by multidrug-resistant organisms .
• Cancer Cell Proliferation : In a research article focused on novel anticancer agents, it was found that the compound significantly reduced cell viability in MCF-7 cells through apoptosis induction mechanisms. This study suggests that further exploration into its structure-activity relationship could yield more potent derivatives .